Cas no 65195-61-1 ((2-Methoxyphenyl)cyanamide)

• Product Name: (2-Methoxyphenyl)cyanamide
• CAS No: 65195-61-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1075921
• Update Time: 2025-04-23

(2-Methoxyphenyl)cyanamide Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyphenyl)cyanamide
• (2-methoxyphenyl)aminocarbonitrile
• (2-Methoxy-phenyl)-carbamonitril
• (2-methoxy-phenyl)-carbamonitrile
• (2-Methoxy-phenyl)-cyanamid
• 2-methoxyphenyl cyanamide
• amino(2-methoxyphenyl)carbonitrile
• ARONIS23856
• BBL023581
• CTK7D0794
• o-anisylcyanamide
• SBB080557
• STL355992

• Inchi： 1S/C8H8N2O/c1-11-8-5-3-2-4-7(8)10-6-9/h2-5,10H,1H3
• InChI Key： GGHNCFFNFXYQKV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1NC#N

Computed Properties

• Exact Mass: 148.06374
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 45.05

Additional information on (2-Methoxyphenyl)cyanamide

Introduction to (2-Methoxyphenyl)cyanamide (CAS No. 65195-61-1)

(2-Methoxyphenyl)cyanamide, with the chemical formula C₇H₆N₂O, is a significant compound in the field of pharmaceutical and agrochemical research. Its CAS number, CAS No. 65195-61-1, uniquely identifies it in scientific literature and databases. This compound has garnered attention due to its versatile applications and potential in developing novel bioactive molecules.

The structural framework of (2-Methoxyphenyl)cyanamide consists of a phenyl ring substituted with a methoxy group at the 2-position and an amide functional group linked to a cyano group. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (cyano) groups enhances its utility in various chemical transformations.

Recent research has highlighted the role of (2-Methoxyphenyl)cyanamide in the development of pharmaceutical agents. Its ability to serve as a precursor for more complex molecules has been exploited in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amide and cyano functionalities provide multiple sites for further functionalization, allowing chemists to tailor the compound for specific biological targets.

In agrochemical applications, (2-Methoxyphenyl)cyanamide has shown promise as a lead compound for designing novel pesticides and herbicides. Studies have demonstrated its efficacy in inhibiting certain enzymatic pathways in pests, thereby offering a potential solution to pest resistance issues. The methoxy group enhances its solubility in water, making it more suitable for formulation into agricultural products.

The synthesis of (2-Methoxyphenyl)cyanamide typically involves the reaction of 2-methoxybenzonitrile with ammonia or an amine source under controlled conditions. Advances in catalytic methods have improved the yield and purity of the product, making it more accessible for industrial applications. Green chemistry principles have also been applied to develop more sustainable synthetic routes, reducing waste and energy consumption.

Biological activity studies have revealed that derivatives of (2-Methoxyphenyl)cyanamide exhibit interesting pharmacological properties. For instance, modifications at the amide bond can alter its binding affinity to biological targets, leading to enhanced potency or selectivity. Computational modeling techniques have been employed to predict the interactions between these derivatives and their targets, accelerating the drug discovery process.

The compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring its availability for research purposes. Quality control measures have been established to ensure consistency in batch-to-batch production, which is critical for pharmaceutical applications where purity and reproducibility are paramount.

The future prospects of (2-Methoxyphenyl)cyanamide are promising, with ongoing research exploring new synthetic methodologies and applications. Collaborative efforts between academia and industry are expected to yield innovative uses for this versatile compound, further solidifying its importance in chemical biology and drug development.